Cas no 1068575-01-8 (Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate)

• Product Name: Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate
• CAS No: 1068575-01-8
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5752840
• PubChem ID: 165597559
• Update Time: 2025-06-07

Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1632810
• methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate
• 1068575-01-8
• Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate

• Inchi： 1S/C13H24O3/c1-5-10-6-8-13(15,9-7-10)12(2,3)11(14)16-4/h10,15H,5-9H2,1-4H3
• InChI Key： INRUXNJZESUYOU-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)OC)(C)C)CCC(CC)CC1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate

Professional Introduction to Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate (CAS No. 1068575-01-8)

Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate

Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate

Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number CAS No. 1068575-01-8, is a derivative of cyclohexanol and exhibits unique structural and functional properties that make it valuable in various applications.

The molecular structure of Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate consists of a cyclohexane ring substituted with an ethyl group at the fourth position and a hydroxyl group at the first position. This configuration, combined with the presence of a methyl ester group, contributes to its reactivity and potential utility in synthetic chemistry. The compound’s solubility profile and interaction with biological systems have been subjects of extensive investigation, particularly in the context of drug development.

In recent years, the pharmaceutical industry has shown increasing interest in natural product-inspired molecules due to their potential therapeutic benefits and reduced side effects. Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate, with its cyclohexane backbone reminiscent of many bioactive natural products, has become a focal point for research. Studies have demonstrated its role as a key intermediate in the synthesis of more complex molecules, including those with anti-inflammatory and analgesic properties.

The compound’s hydroxyl group allows for further functionalization through esterification, etherification, or oxidation reactions, making it a versatile building block in medicinal chemistry. Researchers have explored its derivatives as potential candidates for treating various conditions, including neurological disorders and metabolic diseases. The ethyl substituent at the fourth position of the cyclohexane ring enhances its lipophilicity, which is often crucial for drug absorption and distribution within the body.

Recent advancements in computational chemistry have enabled more precise predictions of Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate’s behavior in biological systems. Molecular dynamics simulations have been employed to study its interactions with enzymes and receptors, providing insights into its mechanism of action. These studies have highlighted its potential as a modulator of key biological pathways, particularly those involved in pain perception and inflammation.

The synthesis of Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reduction of ketones or aldehydes derived from cyclohexene derivatives, followed by esterification with methanol under acidic conditions. Advances in catalytic methods have improved the efficiency of these processes, reducing waste and energy consumption.

In addition to its pharmaceutical applications, Methyl 2-(4-ethyl-1-hydroxycyclohexyl)-2-methylpropanoate has found utility in industrial chemistry as a precursor for more complex specialty chemicals. Its stability under various reaction conditions makes it suitable for large-scale production processes. Furthermore, its environmental profile has been assessed to ensure compliance with regulatory standards regarding biodegradability and toxicity.

The growing body of research on Methyl 2-(4-ethyliccyclohexylic) derivatives underscores their importance in modern chemical biology. By leveraging cutting-edge synthetic techniques and computational tools, scientists continue to uncover new applications for this compound and its analogs. The integration of traditional organic chemistry principles with modern biotechnological approaches has opened new avenues for therapeutic innovation.

The future prospects for Methyl 2-(4-ethyliccyclohexylic) derivatives are promising, with ongoing studies focusing on their role in developing next-generation drugs. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide. As our understanding of molecular interactions deepens, compounds like Methyl 2-(4-ethyliccyclohexylic)-2-methylpropanoate will continue to play a pivotal role in advancing medical science.